Cas no 1115-74-8 ((2R)-2-(2R)-2-amino-3-methylbutanamidopropanoic acid)

• Product Name: (2R)-2-(2R)-2-amino-3-methylbutanamidopropanoic acid
• CAS No: 1115-74-8
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00063129
• CID: 232907
• PubChem ID: 79012483
• Update Time: 2025-04-19

(2R)-2-(2R)-2-amino-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-D-valyl-(9CI)
• 2-[(2-amino-3-methylbutanoyl)amino]propanoic acid
• (S)-Val-(S)-Ala
• AC1L7FJT
• CHEMBL154091
• HO-Ala-Val-H
• H-VAL-ALA-OH
• L-valyl-L-alanine
• NSC339920
• (2R)-2-(2R)-2-amino-3-methylbutanamidopropanoic acid
• AKOS010405329
• SCHEMBL1711404
• ETHYL2-ACETOXY-2-METHYLACETOACETATE
• DTXSID50319114
• HSRXSKHRSXRCFC-UHFFFAOYSA-N
• FT-0693466
• Valylalanine
• 1115-74-8
• NSC-339920

• MDL： MFCD00063129
• Inchi： 1S/C8H16N2O3/c1-4(2)6(9)7(11)10-5(3)8(12)13/h4-6H,9H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： HSRXSKHRSXRCFC-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)N)NC(C(=O)O)C

Computed Properties

• Exact Mass: 188.11618
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 401.8°Cat760mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.486
• PSA: 92.42